Cas no 2241128-68-5 (1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid
• CAS No: 2241128-68-5
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• MDL: MFCD31735998
• CID: 5239814
• PubChem ID: 165442206
• Update Time: 2025-07-16

1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3-(1-methyl-1H-pyrazol-5-yl)-, 1-methyl ester
• 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid

• MDL： MFCD31735998
• Inchi： 1S/C12H17N3O4/c1-14-10(3-5-13-14)9-7-15(12(18)19-2)6-4-8(9)11(16)17/h3,5,8-9H,4,6-7H2,1-2H3,(H,16,17)
• InChI Key： QNUXOFOHYSMMCA-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(C(O)=O)C(C2N(C)N=CC=2)C1

Additional information on 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid

Introduction to 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid (CAS No. 2241128-68-5)

1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid (CAS No. 2241128-68-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid is composed of a piperidine ring with substituents at the 1-, 3-, and 4-positions. Specifically, the 1-position is substituted with a methoxycarbonyl group (CH₃O-CO-), the 3-position with a 1-methylpyrazolyl group (C₄H₅N₂), and the 4-position with a carboxylic acid group (-COOH). This combination of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid has been explored through various methodologies. One common approach involves the reaction of a piperidine derivative with an appropriate electrophile to introduce the methoxycarbonyl and pyrazolyl groups. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis route starting from commercially available piperidine and methoxycarbonyl chloride, followed by coupling with a pyrazole derivative using palladium-catalyzed cross-coupling reactions.

The biological activities of 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid have been extensively investigated in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory diseases and pain management. A study published in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid has also shown potential as an antitumor agent. Preclinical studies have reported that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid have also been evaluated to assess its suitability for therapeutic applications. Studies have shown that the compound exhibits favorable oral bioavailability and plasma stability, which are crucial for its effective delivery to target tissues. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the pharmacological properties of 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid. For example, esterification of the carboxylic acid group can enhance solubility and stability while allowing for controlled release at the target site. A recent publication in the Bioorganic & Medicinal Chemistry Letters described a series of ester prodrugs that demonstrated improved pharmacokinetic profiles compared to the parent compound.

In conclusion, 1-(methoxycarbonyl)-3-(1-methyl-1H-pyrazol-5-yl)piperidine-4-carboxylic acid (CAS No. 2241128-68-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As more studies are conducted, this compound may emerge as a valuable tool in the development of novel treatments for inflammatory diseases, pain management, and cancer therapy.